Cas no 89932-15-0 (1,3,2-Benzodioxaborole, 2-heptyl-)

• Product name: 1,3,2-Benzodioxaborole, 2-heptyl-
• CAS No: 89932-15-0
• MF: C₁₃H₁₉BO₂
• MW: 218.099764108658
• CID: 585003
• PubChem ID: 13162799

1,3,2-Benzodioxaborole, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-heptyl-
• 2-heptyl-1,3,2-benzodioxaborole
• 2-Heptyl-2H-1,3,2-benzodioxaborole
• DTXSID30523757
• 2-Heptylbenzo[d][1,3,2]dioxaborole
• 89932-15-0

• Inchi： InChI=1S/C13H19BO2/c1-2-3-4-5-8-11-14-15-12-9-6-7-10-13(12)16-14/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key： OFRDGCXXFATMJS-UHFFFAOYSA-N
• SMILES： B1(OC2=CC=CC=C2O1)CCCCCCC

Computed Properties

• Exact Mass: 218.1478100g/mol
• Monoisotopic Mass: 218.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.91640